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Compound of Interest

Compound Name: Chlorodiethylborane

Cat. No.: B1606905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorodiethylborane ((C₂H₅)₂BCl) is a highly reactive organoborane compound utilized as a

reagent in various organic syntheses, including in the development of pharmaceuticals and

advanced polymers.[1] Its utility is matched by its hazardous nature; it is a pyrophoric liquid,

meaning it can ignite spontaneously upon contact with air. It also reacts violently with water and

other protic solvents. Therefore, strict adherence to inert atmosphere techniques is paramount

for its safe and effective use.

These application notes provide detailed protocols for handling chlorodiethylborane using

standard inert atmosphere techniques: the glovebox and the Schlenk line.

Properties of Chlorodiethylborane
A summary of the key physical and chemical properties of chlorodiethylborane is provided in

the table below. Understanding these properties is essential for safe handling and experimental

design.
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Property Value Reference

Molecular Formula C₄H₁₀BCl [2]

Molecular Weight 104.39 g/mol [2]

Appearance Colorless liquid [2]

Boiling Point 87.2 °C at 760 mmHg [2]

Melting Point -84.5 °C [3]

Density 0.816 g/cm³ [2]

Flash Point 6.6 °C [2]

Vapor Pressure 72.3 mmHg at 25 °C [3]

Solubility

Reacts violently with water.

Soluble in many anhydrous

aprotic organic solvents such

as ethers (e.g., THF, diethyl

ether), hydrocarbons (e.g.,

hexanes, toluene), and

chlorinated solvents (e.g.,

dichloromethane). Quantitative

solubility data is not readily

available; however, it is

commonly used in these

solvents for synthetic

applications.

Stability

Thermally sensitive. Avoid high

temperatures. The precise

decomposition temperature is

not well-documented, but

heating should be done with

caution.

Reactivity Pyrophoric (ignites on contact

with air). Reacts violently with

water and protic solvents (e.g.,
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alcohols). Reacts with

oxidizing agents.

Safety Precautions
Personal Protective Equipment (PPE):

Flame-resistant lab coat: Essential due to the pyrophoric nature of the compound.

Chemical splash goggles: Standard eye protection.

Face shield: Recommended when handling larger quantities or during transfers outside of a

glovebox.

Nitrile gloves: Should be worn as a minimum. Consider wearing leather gloves over nitrile

gloves for added protection against splashes during transfers.

Ensure a safety shower and eyewash station are readily accessible.

A Class D fire extinguisher (for combustible metals) and a dry chemical (ABC) extinguisher

should be available in the immediate vicinity.

Inert Atmosphere Techniques
The choice between a glovebox and a Schlenk line depends on the scale of the reaction, the

specific manipulations required, and available resources.

Glovebox Technique
A glovebox provides a sealed environment with a continuously purified inert atmosphere

(typically nitrogen or argon), making it the safest option for handling pyrophoric materials.

Protocol for Handling Chlorodiethylborane in a Glovebox:

Preparation:

Ensure the glovebox oxygen and moisture levels are below the recommended limits

(typically <1 ppm).
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Bring all necessary dry glassware, syringes, needles, spatulas, and sealed solvent

containers into the glovebox via the antechamber.

Cycle the antechamber at least three times (evacuate and refill with inert gas) before

opening the inner door. For volatile liquids, a slow evacuation is recommended to prevent

boiling.

Allow the chlorodiethylborane container to thermally equilibrate to the glovebox

temperature before opening.

Transfer of Chlorodiethylborane:

Secure the reaction flask in a clamp.

Slowly open the primary container of chlorodiethylborane.

Use a clean, dry syringe or a graduated cylinder to measure the required amount.

Transfer the measured chlorodiethylborane to the reaction flask.

Securely close the primary container of chlorodiethylborane.

Proceed with the addition of solvents and other reagents as per the specific reaction

protocol.

Post-Reaction and Quenching:

After the reaction is complete, any excess chlorodiethylborane or reactive intermediates

must be quenched safely within the glovebox before removal.

Cool the reaction mixture in an ice bath (if necessary).

Slowly add a less reactive quenching agent like isopropanol dropwise with vigorous

stirring.

Once the initial vigorous reaction subsides, a more reactive quenching agent like ethanol

or methanol can be added, followed cautiously by water.
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For detailed quenching procedures, refer to Section 5.

Workflow for Glovebox Operations:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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